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Compound of Interest

Compound Name:
4-Methyl-3-(trifluoromethyl)benzyl

bromide

Cat. No.: B1607734 Get Quote

4-Methyl-3-(trifluoromethyl)benzyl bromide is a substituted aromatic compound of significant

interest in medicinal chemistry and materials science. Its structure is strategically designed,

combining three key functional elements on a benzene ring:

Benzylic Bromide: The bromomethyl group (-CH₂Br) is a highly reactive and versatile

functional handle. The carbon-bromine bond is labile, making it an excellent electrophile for

nucleophilic substitution reactions. This allows for the straightforward attachment of the

entire benzyl moiety to a wide range of substrates. The reactivity is enhanced by the

adjacent benzene ring, which stabilizes the carbocation intermediate that can form during

Sₙ1-type reactions.[1]

Trifluoromethyl Group (-CF₃): This group is a bioisostere of a methyl group but with

profoundly different electronic properties. Its high electronegativity and lipophilicity make it a

crucial substituent in modern drug design.[2] The introduction of a -CF₃ group can enhance a

molecule's metabolic stability by blocking sites of enzymatic oxidation, improve its binding

affinity to target proteins, and increase its bioavailability.[1][3]

Methyl Group (-CH₃): The methyl group provides an additional point for substitution or can

influence the electronic and steric properties of the molecule, subtly modulating its reactivity

and interaction with biological systems.

The combination of these features makes 4-Methyl-3-(trifluoromethyl)benzyl bromide a

valuable reagent for introducing a specific lipophilic and metabolically robust pharmacophore
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into new chemical entities.

Physicochemical Properties
A thorough understanding of a compound's physical and chemical properties is paramount for

its effective use in synthesis and research. The key properties of 4-Methyl-3-
(trifluoromethyl)benzyl bromide are summarized below.

Property Value Source(s)

Molecular Weight 253.06 g/mol [4]

Molecular Formula C₉H₈BrF₃ [4][5]

CAS Number 261952-19-6 [5]

Synonyms

4-(bromomethyl)-1-methyl-2-

(trifluoromethyl)benzene, 5-

(Bromomethyl)-2-

methylbenzotrifluoride

Physical Form Solid

InChI Key
DEGVSFJBDJUTBP-

UHFFFAOYSA-N

Synthesis and Characterization
While several specific synthetic routes may exist, a common and logical approach for preparing

benzylic bromides is through the radical bromination of the corresponding methyl-substituted

precursor, in this case, 1-methyl-2-(trifluoromethyl)-4-methylbenzene (or 2,4-

dimethylbenzotrifluoride).

Workflow: Synthesis via Radical Bromination
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reactant_node reagent_node product_node 1-methyl-2-(trifluoromethyl)-4-methylbenzene

4-Methyl-3-(trifluoromethyl)benzyl bromide

 Reaction 

N-Bromosuccinimide (NBS)
Radical Initiator (e.g., AIBN) Solvent (e.g., CCl₄) Heat (Δ) / Light (hν)

Succinimide (byproduct)

 + 

reactant_node reagent_node product_node

Heterocycle-NH
(e.g., Pyrazole)

Alkylated Heterocycle Product

 +  Sₙ2 Reaction 

4-Methyl-3-(trifluoromethyl)
benzyl bromide

Base (e.g., K₂CO₃, Cs₂CO₃)
Solvent (e.g., DMF, Acetonitrile)

HBr salt (byproduct)

 + 
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/product/B1607734
https://www.hovione.com/knowledge-center/article/drug-design-strategies-modes-action-synthesis-and-industrial-challenges-behind-trifluoromethylated-new-chemical-entities
https://www.hovione.com/knowledge-center/article/drug-design-strategies-modes-action-synthesis-and-industrial-challenges-behind-trifluoromethylated-new-chemical-entities
https://www.nbinno.com/article/other-organic-chemicals/impact-trifluoromethylation-exploring-applications-4-trifluoromethyl-benzyl-bromide-ae
https://m.chemicalbook.com/Price/261952-19-6.htm
https://m.chemicalbook.com/Price/261952-19-6.htm
https://www.oakwoodchemical.com/ProductsList.aspx?CategoryID=-2&txtSearch=46059&ExtHyperLink=1
https://www.benchchem.com/product/b1607734#4-methyl-3-trifluoromethyl-benzyl-bromide-molecular-weight
https://www.benchchem.com/product/b1607734#4-methyl-3-trifluoromethyl-benzyl-bromide-molecular-weight
https://www.benchchem.com/product/b1607734#4-methyl-3-trifluoromethyl-benzyl-bromide-molecular-weight
https://www.benchchem.com/product/b1607734#4-methyl-3-trifluoromethyl-benzyl-bromide-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1607734?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607734?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

